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"Quinol sulfate" refers to different metabolites depending on the biological context. The core data for the

two identified compounds is summarized in the table below.

Table 1: Comparative Analysis of Quinol Sulfate Metabolites

Property
Quinol Sulfate (Hydroquinone
Sulfate) [1]

4-Quinol Sulfate [2]

IUPAC Name 4-hydroxyphenyl hydrogen
sulfate

[4-hydroxy-3,5-bis(propan-2-yl)phenyl]
oxidanesulfonic acid

Chemical
Formula

C6H6O5S C12H18O5S

Average Mass 190.176 Da 274.333 Da

Monoisotopic
Mass

189.99359 Da 274.087494376 Da

SMILES O=S(=O)(O)Oc1ccc(O)cc1 CC(C)C1=CC(OS(O)

(=O)=O)=CC(C(C)C)=C1O
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Property
Quinol Sulfate (Hydroquinone
Sulfate) [1]

4-Quinol Sulfate [2]

InChIKey FPXPQMOQWJZYBL-

UHFFFAOYSA-N

RKAQPQOYAJQIAA-UHFFFAOYSA-N

Synonym(s) Hydroquinone monosulfate Not Available

Structural Notes Mono-sulfated hydroquinone Hydroxyphenyl ring disubstituted with isopropyl
groups and sulfate

Table 2: Predicted Physicochemical and Pharmacokinetic Properties of 4-Quinol Sulfate [2]

Property Predicted Value / Outcome

Water Solubility 0.321 mg/mL

logP 3.38

logS -2.9

pKa (Strongest Acidic) -1.7

Physiological Charge -1

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Polar Surface Area (PSA) 83.83 Å²

Rotatable Bond Count 4

Bioavailability Yes

Rule of Five Yes

Ghose Filter Yes
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Property Predicted Value / Outcome

Veber's Rule No

Experimental Protocol and Applications

One key experimental application of a quinol sulfate variant is in plant tissue culture. The following

Graphviz diagram illustrates the core workflow for using 8-Hydroxy-Quinolinol-Sulfate (8-HQS) to initiate

cultures from apple tree material [3].
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Experimental Workflow for Plant Tissue Culture using 8-HQS

Collect shoot tips from
adult orchard trees

Clean and surface
disinfest explants

Dissect to 2-3 mm

Cover with 0.1%
8-HQS solution for 24h

Transfer to modified
MS-medium with BA

Assess after 7 days:
Reduced browning & infection

Assess after 60 days:
Variable shoot growth rates

Click to download full resolution via product page

Workflow for establishing apple tissue culture using 8-HQS to reduce contamination and browning [3].

The methodology can be broken down into the following steps [3]:

Culture Initiation: Actively growing shoot tips are collected from adult orchard trees, cleaned, and
surface-disinfested.

Explant Preparation: The shoot tips are dissected into 2–3 mm segments.
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8-HQS Treatment: Explants are covered with 200 μl of a 0.1% solution of 8-hydroxy-quinolinol-sulfate

(8-HQS) for 24 hours.
Medium Transfer: After treatment, explants are moved to a modified MS-medium containing 4.4 μM

BA (6-benzyladenine). After two weeks, they are transferred to a medium containing both auxin and
cytokinin.

Key Outcomes: The application of 8-HQS significantly reduces the infection rate and inhibits the
browning of explants and the media. This method yielded 50–90% sterile explants after 7 days,

compared to 100% loss in untreated controls.

Metabolic Pathway and Relationship Visualization

The following diagram illustrates the proposed metabolic relationship between the core hydroquinone

molecule and its sulfated derivative, a common phase II detoxification reaction.
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Proposed conjugation pathway of hydroquinone to form quinol sulfate via sulfotransferase.

Key Insights for Researchers

Compound Specificity is Critical: Researchers must precisely identify which "quinol sulfate"
metabolite is relevant to their work, as the simple hydroquinone derivative and the disubstituted 4-

Quinol sulfate have distinct structures, masses, and likely biological roles [1] [2].
A Role Beyond Metabolism: The demonstrated efficacy of 8-HQS in plant tissue culture suggests

potential for these compounds as active agents in biotechnology. Its dual action in reducing microbial
contamination and inhibiting polyphenol oxidase-mediated browning is particularly valuable for

working with sensitive plant genotypes [3].
Data Gaps and Research Opportunities: The available data is strong on identity but limited. Key

areas for further investigation include the complete biosynthetic pathways, detailed pharmacokinetics,

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s568618?utm_src=pdf-body-img
https://www.smolecule.com/products/s568618?utm_src=pdf-body
https://www.smolecule.com/products/s568618?utm_src=pdf-body
https://www.smolecule.com/products/s568618?utm_src=pdf-body
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=71062
https://go.drugbank.com/metabolites/DBMET01312
https://link.springer.com/article/10.1007/BF00041284
https://www.smolecule.com/products/s568618?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


specific protein targets, and the full toxicological profile of these metabolites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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